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Introduction

13C Sodium octanoate is a stable, non-radioactive, isotopically labeled medium-chain fatty acid
salt. Its unique properties make it an invaluable tool in metabolic research, diagnostics, and
drug development. The incorporation of a carbon-13 (33C) isotope at a specific position, most
commonly the carboxyl carbon (C1), allows for the precise tracing of octanoate's metabolic fate
in biological systems. This technical guide provides an in-depth overview of the chemical
properties of 13C Sodium octanoate, alongside detailed experimental protocols for its
application in key research areas.

Chemical and Physical Properties

13C Sodium octanoate is a white to off-white solid powder.[1] It is the sodium salt of octanoic
acid, where one of the carbon atoms is the 13C isotope. The most common commercially
available form is Sodium (1-*3C)octanoate, with an isotopic purity of 99 atom % 3C.[2] This high
level of enrichment is crucial for achieving a high signal-to-noise ratio in analytical
measurements. The compound is stable under standard room temperature conditions but
should be stored away from light and moisture and is incompatible with strong oxidizing agents.

[1][3]
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Table 1: General and Physical Properties of 13C Sodium

QOctanoate
Property Value

References

Sodium (1-13C)octanoate, 13C
Labeled sodium octanoate,
Caprylic acid-1-13C sodium
Synonyms ) ) [2][4]
salt, Octanoic acid-1-13C

sodium salt, Sodium caprylate-

1-13C

Appearance Solid, white to off-white powder  [1]
Molecular Formula C713CHz1sNaO:2 [5]
Linear Formula CH3(CH2)62CO2Na [2]
Molecular Weight 167.19 g/mol [2][3][6]
Isotopic Purity 99 atom % 13C [21[7]
Melting Point >300 °C [2][8]
Solubility Soluble in water [519]

Room temperature, away from
Storage _ _ [3]
light and moisture

Table 2: Chemical Identifiers for Sodium (1-**C)octanoate

Identifier Value References
CAS Number (Labeled) 201612-61-5 [2][3][10]
PubChem CID 23696284 [6][8]
BYKRNSHANADUFY-
InChl Key [2][6]
IYWRZBIASA-M
CCCCCCC--INVALID-LINK--
SMILES [2][6]
[O-].[Na+]
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Key Experimental Applications and Protocols

The primary utility of 13C Sodium octanoate lies in its application as a metabolic tracer. Its
metabolism, primarily through mitochondrial 3-oxidation in the liver, allows researchers to non-
invasively probe critical physiological processes.[5][6]

The **C-Octanoate Breath Test (OBT)

The 3C-Octanoate Breath Test is a non-invasive diagnostic tool used to assess the rate of
gastric emptying of solids and to evaluate hepatic mitochondrial function.[5][10][11]

Principle: Following oral administration with a meal, 13C Sodium octanoate passes from the
stomach to the small intestine, where it is rapidly absorbed.[10][11] It is then transported to the
liver and metabolized via mitochondrial 3-oxidation, producing 3C0O2.[6][11] This labeled
carbon dioxide enters the bicarbonate pool and is subsequently exhaled.[10] The rate of 13CO:
appearance in the breath reflects the rate of gastric emptying and the efficiency of hepatic
mitochondrial B-oxidation.[5][10]

Experimental Protocol: Gastric Emptying Assessment

Patient Preparation: The patient should fast overnight (at least 10 hours) prior to the test.[6]
[10]

o Test Meal Preparation: A standardized solid meal is prepared. A common method involves
mixing 100 mg of 13C Sodium octanoate with a raw egg yolk, which is then cooked (e.g.,
scrambled or baked).[6][11] The meal is typically served with two slices of white bread and
15 g of margarine, followed by 150 mL of water.[10]

o Baseline Sample Collection: Before consuming the test meal, a baseline breath sample is
collected into a sample bag.[6][10]

o Test Meal Consumption: The patient consumes the entire test meal.

» Post-Meal Breath Sample Collection: Breath samples are collected at regular intervals for up
to four hours. A typical collection schedule is every 15 minutes for the first two hours, and
every 30 minutes for the subsequent two hours.[10]
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e Sample Analysis: The 3C0O2/12CO: ratio in the collected breath samples is measured using
Isotope Ratio Mass Spectrometry (IRMS) or Non-dispersive Infrared Spectrometry (NDIRS).
[61[10]

o Data Analysis: The rate of gastric emptying is calculated from the kinetics of 3CO2 excretion
over time.

Experimental Protocol: Assessment of Hepatic Mitochondrial Function
» Patient Preparation: The patient should be in a fasting state.[12]

e Substrate Administration: 100 mg of 13C Sodium octanoate is dissolved in 200 mL of water
and administered orally.[12][13]

o Breath Sample Collection: Breath samples are collected at baseline and at specific time
points post-administration (e.g., 0, 15, 30, 45, 60, and 120 minutes).[12]

o Sample Analysis: The 13C0O2/12COz ratio is determined as described above.

o Data Analysis: The cumulative percentage dose of 13C recovered over time is calculated to
assess the capacity of hepatic mitochondrial -oxidation.[12]

Preparation Administration & Collection Analysis

Patient Fasting Baseline Breath Post-Meal Breath Data Analysis
(Overnight) Sample Collection > Test Meal [—»| Sample Collection [-—¥| Sample Analysis (Gastric Emptying Rate or
Consumption N (IRMS or NDIRS) "
(Timed Intervals) Hepatic Function)

Test Meal Preparation
(13C Sodium Octanoate in solid meal)

Click to download full resolution via product page
Workflow for the 13C-Octanoate Breath Test.

Metabolic Flux Analysis and Lipidomics
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13C Sodium octanoate is a valuable tracer for metabolic flux analysis (MFA), particularly for
studying fatty acid metabolism.[3] By tracing the incorporation of the 13C label into downstream
metabolites and lipid species, researchers can quantify the activity of metabolic pathways.[3]
[14]

Principle: Cells are cultured in the presence of 13C Sodium octanoate. The labeled octanoate
is taken up by the cells and metabolized. The distribution of the 13C label in various intracellular
metabolites and lipids is then analyzed by mass spectrometry (MS) or nuclear magnetic
resonance (NMR) spectroscopy.[3][12] This labeling pattern provides quantitative information
about the fluxes through different metabolic pathways.

General Experimental Protocol:
o Cell Culture: Cells of interest are cultured in a suitable medium.

 |sotope Labeling: The culture medium is supplemented with a known concentration of 13C
Sodium octanoate. The duration of labeling depends on the specific metabolic pathway and
the turnover rate of the metabolites being investigated.

o Metabolite Extraction: After the labeling period, the cells are harvested, and metabolites are
extracted. This typically involves quenching the metabolism rapidly (e.g., with cold methanol)
followed by cell lysis and extraction of polar and non-polar metabolites.

o Sample Preparation for Analysis:

o For GC-MS: Fatty acids are often derivatized (e.qg., to fatty acid methyl esters - FAMES) to
improve their volatility and chromatographic properties.

o For LC-MS: Lipid extracts can be directly analyzed or fractionated to separate different
lipid classes.

o For NMR: The sample is dissolved in a suitable deuterated solvent.[15][16]

e Analytical Measurement: The isotopic enrichment and mass isotopomer distribution of the
target metabolites and lipids are determined using MS or NMR.
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* Metabolic Flux Calculation: The experimental labeling data is fitted to a metabolic network
model to calculate intracellular metabolic fluxes.
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Metabolism of 13C-Octanoate via Mitochondrial 3-Oxidation.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1324543?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

13C Sodium octanoate is generally considered safe for its intended research and diagnostic
applications. However, as with any chemical, appropriate safety precautions should be taken. It
is classified as causing skin and serious eye irritation.[6] Standard laboratory practices,
including the use of personal protective equipment such as gloves and safety glasses, should
be followed.

Conclusion

13C Sodium octanoate is a powerful and versatile tool for researchers, scientists, and drug
development professionals. Its well-defined chemical properties and the ability to trace its
metabolic fate non-invasively provide unique insights into fundamental biological processes.
The experimental protocols outlined in this guide for the 13C-Octanoate Breath Test and
metabolic flux analysis serve as a foundation for its application in understanding gastric motility,
hepatic function, and cellular metabolism. As analytical technologies continue to advance, the
applications of 13C Sodium octanoate are expected to expand, further contributing to our
understanding of health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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